Cas no 54029-58-2 (Benzenamine, 4-[[(methylthio)methyl]thio]-2-nitro-)

• Product Name: Benzenamine, 4-[[(methylthio)methyl]thio]-2-nitro-
• CAS No: 54029-58-2
• MF: C₈H₁₀N₂O₂S₂
• MW: 230.307199001312
• CID: 355757
• PubChem ID: 20362824
• Update Time: 2025-04-19

Benzenamine, 4-[[(methylthio)methyl]thio]-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[[(methylthio)methyl]thio]-2-nitro-
• 4-(methylsulfanylmethylsulfanyl)-2-nitroaniline
• 1-amino-4-methylthiomethylthio-2-nitrobenzene
• SCHEMBL11633022
• DTXSID20606088
• 54029-58-2
• 4-{[(Methylsulfanyl)methyl]sulfanyl}-2-nitroaniline
• LZWIKKPNIVNMFH-UHFFFAOYSA-N
• 1-amino-2-nitro-4-methylthiomethylthiobenzene

• Inchi： 1S/C8H10N2O2S2/c1-13-5-14-6-2-3-7(9)8(4-6)10(11)12/h2-4H,5,9H2,1H3
• InChI Key： LZWIKKPNIVNMFH-UHFFFAOYSA-N
• SMILES： S(CSC)C1C=CC(=C(C=1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 230.0185
• Monoisotopic Mass: 230.01836991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 69.16